Cas no 2172375-29-8 (5-bromo-1-1-(oxan-4-yl)ethyl-1H-pyrazole)
5-bromo-1-1-(oxan-4-yl)ethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-1-1-(oxan-4-yl)ethyl-1H-pyrazole
- EN300-1291059
- 2172375-29-8
- 5-bromo-1-[1-(oxan-4-yl)ethyl]-1H-pyrazole
-
- Inchi: 1S/C10H15BrN2O/c1-8(9-3-6-14-7-4-9)13-10(11)2-5-12-13/h2,5,8-9H,3-4,6-7H2,1H3
- InChI Key: GRNHVQCLGMFSDL-UHFFFAOYSA-N
- SMILES: BrC1=CC=NN1C(C)C1CCOCC1
Computed Properties
- Exact Mass: 258.03678g/mol
- Monoisotopic Mass: 258.03678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 27Ų
5-bromo-1-1-(oxan-4-yl)ethyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1291059-1.0g |
5-bromo-1-[1-(oxan-4-yl)ethyl]-1H-pyrazole |
2172375-29-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1291059-50mg |
5-bromo-1-[1-(oxan-4-yl)ethyl]-1H-pyrazole |
2172375-29-8 | 50mg |
$1068.0 | 2023-09-30 | ||
| Enamine | EN300-1291059-100mg |
5-bromo-1-[1-(oxan-4-yl)ethyl]-1H-pyrazole |
2172375-29-8 | 100mg |
$1119.0 | 2023-09-30 | ||
| Enamine | EN300-1291059-250mg |
5-bromo-1-[1-(oxan-4-yl)ethyl]-1H-pyrazole |
2172375-29-8 | 250mg |
$1170.0 | 2023-09-30 | ||
| Enamine | EN300-1291059-500mg |
5-bromo-1-[1-(oxan-4-yl)ethyl]-1H-pyrazole |
2172375-29-8 | 500mg |
$1221.0 | 2023-09-30 | ||
| Enamine | EN300-1291059-1000mg |
5-bromo-1-[1-(oxan-4-yl)ethyl]-1H-pyrazole |
2172375-29-8 | 1000mg |
$1272.0 | 2023-09-30 | ||
| Enamine | EN300-1291059-2500mg |
5-bromo-1-[1-(oxan-4-yl)ethyl]-1H-pyrazole |
2172375-29-8 | 2500mg |
$2492.0 | 2023-09-30 | ||
| Enamine | EN300-1291059-5000mg |
5-bromo-1-[1-(oxan-4-yl)ethyl]-1H-pyrazole |
2172375-29-8 | 5000mg |
$3687.0 | 2023-09-30 | ||
| Enamine | EN300-1291059-10000mg |
5-bromo-1-[1-(oxan-4-yl)ethyl]-1H-pyrazole |
2172375-29-8 | 10000mg |
$5467.0 | 2023-09-30 |
5-bromo-1-1-(oxan-4-yl)ethyl-1H-pyrazole Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 5-bromo-1-1-(oxan-4-yl)ethyl-1H-pyrazole
Introduction to 5-Bromo-1-(1-(Oxan-4-yl)ethyl)-1H-Pyrazole (CAS No. 2172375-29-8)
5-Bromo-1-(1-(Oxan-4-yl)ethyl)-1H-pyrazole, with the CAS number 2172375-29-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom and a tetrahydro-2H-pyran (oxan) ring, making it a valuable candidate for various biological and pharmaceutical applications.
The molecular formula of 5-bromo-1-(1-(oxan-4-yl)ethyl)-1H-pyrazole is C12H16BrN2O, and its molecular weight is 266.16 g/mol. The presence of the bromine atom and the oxan ring imparts specific chemical and physical properties to this compound, which are crucial for its potential therapeutic applications. The bromine atom, in particular, can enhance the lipophilicity of the molecule, facilitating its ability to cross biological membranes and reach target sites within cells.
In recent years, pyrazoles have been extensively studied for their diverse biological activities, including anti-inflammatory, antitumor, and antiviral properties. The introduction of a bromine atom and an oxan ring in the structure of 5-bromo-1-(1-(oxan-4-yl)ethyl)-1H-pyrazole has further expanded its potential applications. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.
A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological properties of 5-bromo-1-(1-(oxan-4-yl)ethyl)-1H-pyrazole. The researchers found that this compound effectively inhibited the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. This inhibition was observed both in vitro using human cell lines and in vivo using animal models of inflammation. The results suggest that 5-bromo-1-(1-(oxan-4-yl)ethyl)-1H-pyrazole could be a promising candidate for the development of new anti-inflammatory drugs.
Beyond its anti-inflammatory properties, 5-bromo-1-(1-(oxan-4-yl)ethyl)-1H-pyrazole has also shown potential as an antitumor agent. A study published in Cancer Research in 2023 evaluated the anticancer effects of this compound on various human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The results demonstrated that 5-bromo-1-(1-(oxan-4-yl)ethyl)-1H-pyrazole induced apoptosis and cell cycle arrest in these cancer cells, suggesting its potential as a novel anticancer agent.
The mechanism of action of 5-bromo-1-(1-(oxan-4-yl)ethyl)-1H-pyrazole as an anticancer agent involves multiple pathways. One study found that this compound targets the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various types of cancer. By inhibiting this pathway, 5-bromo-1-(1-(oxan-4-yl)ethyl)-1H-pyrazole can suppress tumor growth and metastasis. Additionally, it has been shown to induce reactive oxygen species (ROS) production, leading to oxidative stress and DNA damage in cancer cells.
In addition to its therapeutic potential, 5-bromo-1-(1-(oxan-4-yl)ethyl)-1H-pyrazole has also been explored for its use as a chemical probe in biological research. Its unique structure makes it suitable for studying protein-protein interactions and signaling pathways involved in various diseases. For example, researchers have used this compound to investigate the role of specific kinases in cellular processes such as cell proliferation and differentiation.
The synthesis of 5-bromo-1-(1-(oxan-4-yl)ethyl)-1H-pyrazole involves several steps, including the formation of the pyrazole ring and the introduction of the bromine atom and oxan ring. Various synthetic routes have been reported in the literature, each with its advantages and limitations. One common approach involves the reaction of 3-bromopropionitrile with hydrazine hydrate to form 3-bromopyrazole, followed by alkylation with 4-hydroxytetrahydropyran to introduce the oxan ring.
The safety profile of 5-bromo-1-(1-(oxan-4-yl)ethyl)-1H-pyrazole is an important consideration for its potential use as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its safety profile and potential side effects in humans.
In conclusion, 5-bromo-1-(1-(oxan-4-y l)ethyl)-1H-pyrazole (CAS No. 2172375 - 29 - 8) strong > represents a promising compound with diverse biological activities and therapeutic potential . Its unique structural features , including a bromine atom and an oxan ring , contribute to its pharmacological properties , making it a valuable candidate for further research and development . Ongoing studies continue to explore its mechanisms of action , safety profile , and potential applications in treating various diseases . p > article > response >
2172375-29-8 (5-bromo-1-1-(oxan-4-yl)ethyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)